Cas no 53185-12-9 (Fagomine)

• Product Name: Fagomine
• CAS No: 53185-12-9
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 372658
• PubChem ID: 72259
• Update Time: 2025-04-19

Fagomine Chemical and Physical Properties

Names and Identifiers

• 3,4-Piperidinediol,2-(hydroxymethyl)-, (2R,3R,4R)-
• Fagomine
• (2R,3R,4R)-2-(hydroxymethyl)piperidine-3,4-diol
• D-Fagomine
• (2R,3R,4R)-3,4-Dihydroxy-2-piperidinemethanol
• (D)-fagomine
• 1,2,5-Trideoxy-1,5-imino-D-arabino-hexitol
• 3,4-Piperidinediol, 2-(hydroxymethyl)-, (2R,3R,4R)-
• 1M10C1P4SM
• FAG
• SureCN142574
• 3665AH
• BDBM50240725
• 1,5-imino-1,2,5-trideoxy-D-arabino-hexitol
• (2r,3r,4r)-2-hydroxymethylpiperidine-3,4-diol
• D-arabino-Hexitol, 1,2,5-trideoxy-1,5-imino-
• (2R,3R,4R)
• 2-(Hydroxymethyl)-(2R,3R,4R)-3,4-Piperidinediol
• AKOS006345435
• (2R,3R,4R)-2-(Hydroxymethyl)-3,4-piperidinediol
• CHEMBL108084
• YZNNBIPIQWYLDM-HSUXUTPPSA-N
• AC-26456
• Q27106598
• SCHEMBL142574
• FAGOMINE, (D)-
• 53185-12-9
• HY-13005
• UNII-1M10C1P4SM
• CS-0365
• MS-22836
• DTXSID10201243
• F83787
• (2R,3R,4R)-2-Hydroxymethyl-piperidine-3,4-diol
• CHEBI:4969
• FAGOMINE, (+)-
• BRD-K61536264-001-01-3
• DTXCID10123734

• MDL： MFCD18782654
• Inchi： 1S/C6H13NO3/c8-3-4-6(10)5(9)1-2-7-4/h4-10H,1-3H2/t4-,5-,6-/m1/s1
• InChI Key： YZNNBIPIQWYLDM-HSUXUTPPSA-N
• SMILES： O[C@H]1[C@@H](CCN[C@@H]1CO)O

Computed Properties

• Exact Mass: 147.08959
• Monoisotopic Mass: 147.08954328 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Molecular Weight: 147.17
• XLogP3: -1.4
• Topological Polar Surface Area: 72.7

Experimental Properties

• Color/Form: No data available
• Density: 1.279
• Melting Point: 185-186 ºC
• Boiling Point: 315.00to316.00°C.@760.00mmHg(est)
• Flash Point: 170.5°C
• Refractive Index: 1.535
• Solubility: 1e+006 mg/L @ 25 °C (est)
• PSA: 72.72
• LogP: -0.880 (est)

Fagomine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines
• Other Chemical Reagents